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Compound of Interest

Compound Name: N-Cyclopropylmethyilthiourea
CAS No.: 618913-44-3
Cat. No.: B3024994

Get Quote

Executive Summary & Compound Intelligence

N-Cyclopropylmethylthiourea (CAS: 19232-97-4) presents a unique solubility paradox. While
the thiourea core is polar and capable of hydrogen bonding, the cyclopropylmethyl moiety
introduces significant lipophilicity and steric bulk. In DMSO, dissolution failures are rarely due to
the solvent's incapacity but rather secondary environmental factors—primarily moisture

contamination and crystal lattice energy.

Physicochemical Profile
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Property Value | Characteristic Impact on Solubility

Amphiphilic: Hydrophobic tail,

Structure Cyclopropyl-CH2-NH-CS-NH2
Polar head.
High tendency for
H-Bond Donors 3 (Thiourea NH protons) intermolecular stacking
(aggregation).
Moderately lipophilic; requires
LogP (Est.) ~0.5-0.9 ] ypop a
organic solvent.
Risk: Decomposes to
Thermal Stability Labile >60°C isothiocyanates or nitriles upon

overheating.

Pre-Flight Diagnostic: The "Water Trap"

The most common cause of solubility failure for thioureas in DMSO is hygroscopicity. DMSO is
aggressive at absorbing atmospheric water.[1]

e The Mechanism: Thioureas are "structure-makers" in water, meaning they disrupt the
hydration shell. If your DMSO contains >0.5% water, the solvent power for lipophilic
thioureas drops exponentially due to the "antisolvent effect.”

e The Symptom: The solution appears cloudy or "oily" droplets form at the bottom.

Solvent Quality Check Protocol

Before attempting dissolution, validate your DMSO quality:

¢ Visual Inspection: Pure DMSO freezes at 18.5°C. If your DMSO is liquid in a cold lab (<18°C)
or refrigerator, it is wet.

e The "Freeze Test": Place 1 mL of DMSO in a fridge (4°C). It should freeze solid within 10-15
minutes. If it remains slushy or liquid, discard it.

Standard Dissolution Workflow
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WARNING: Do not use a heat gun. Thioureas are sulfur-donors and can undergo
desulfurization or oxidation to ureas at high temperatures.

Step-by-Step Protocol

o Preparation: Weigh N-Cyclopropylmethylthiourea into a glass vial (avoid polystyrene).

Solvent Addition: Add Anhydrous DMSO (Grade >99.9%) to achieve 80% of target volume.

Vortexing: Vortex at max speed for 60 seconds.

o Result: If clear, add remaining DMSO. If cloudy, proceed to step 4.

Sonication (The Key Step): Thioureas often have high crystal lattice energy.
o Place vial in an ultrasonic bath (35-40 kHz).

o Crucial: Maintain bath temp < 40°C. Sonicate for 5-minute intervals.

Thermal Assist (Last Resort):
o If solid persists, warm in a water bath at 37°C (body temp).[2]

o Do not exceed 45°C.

Visualization: Decision Logic for Solubilization

The following diagram outlines the critical decision path for solubilizing difficult thiourea
samples.
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Figure 1: Logic flow for solubilizing N-Cyclopropylmethylthiourea, emphasizing the loop
between sonication and mild heating to break crystal lattice interactions without thermal
degradation.

Troubleshooting & FAQs
Q1: The solution turned yellow after 24 hours. Is it still
good?

Status:Suspect.
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o Cause: Thioureas are prone to oxidation, forming disulfides (dimers) or decomposing to
isothiocyanates. Yellowing often indicates sulfur oxidation.

» Remedy: Always prepare fresh. If storage is necessary, store at -20°C under argon/nitrogen
gas. Avoid repeated freeze-thaw cycles as this condenses water into the DMSO.[1][3]

Q2: |1 see a "crash out" (precipitation) when I dilute the
DMSO stock into my cell culture media.

Status:Common Physical Phenomenon.

o Cause: The "Solubility CIliff." N-Cyclopropylmethylthiourea is hydrophobic. When you
dilute DMSO (solvent) into water (antisolvent), the local concentration may exceed the
aqueous solubility limit.

e Solution:

o Stepwise Dilution: Dilute the DMSO stock into an intermediate buffer (e.g., PBS + 10%
DMSO) before the final media addition.

o Warm the Media: Pre-warm the culture media to 37°C before adding the compound.

o Limit Final DMSO: Keep final DMSO concentration < 0.5% (v/v) to minimize toxicity, but
ensure the compound concentration is within its aqueous solubility limit (likely < 100 uM in
pure water).

Q3: Can | use a polystyrene (PS) tube?

Status:Prohibited.

o Reason: DMSO chemically attacks polystyrene, leaching plasticizers into your sample. This
creates "ghost" peaks in LCMS and can be mistaken for compound insolubility.

e Requirement: Use Polypropylene (PP), High-Density Polyethylene (HDPE), or Glass.

Stability & Storage Specifications

To maintain the integrity of N-Cyclopropylmethylthiourea in solution:
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Parameter Recommendation Scientific Rationale

Storage Temp -20°C or -80°C Slows oxidation kinetics.

Prevents oxidative

Atmosphere Inert Gas (Argon/Nz) o
desulfurization.
_ _ Protects from light-induced
Container Amber Glass Vial ]
degradation.
Thioureas in solution are
Shelf Life < 1 Month (in solution) thermodynamically unstable
over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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